Lrat-IN-1

• Molecular Formula: C27H47N5O5S2
• Molecular Weight: 585.8 g/mol
• InChI: InChI=1S/C27H47N5O5S2/c1-3-4-5-6-7-8-9-10-11-12-20-39(36,37)30-25(22-23-14-13-15-24(21-23)26(28)29)27(33)31-16-18-32(19-17-31)38(2,34)35/h13-15,21,25,30H,3-12,16-20,22H2,1-2H3,(H3,28,29)
• InChIKey: SSQUELLOLALEHU-UHFFFAOYSA-N

Lrat-IN-1 in Cosmeceutical Research

Lrat-IN-1 (compound 1, CAS 2820064-05-7) is a synthetically derived small molecule inhibitor of lecithin retinol acyltransferase (LRAT) . It functions by blocking the esterification of retinol into retinyl esters, a key step in vitamin A metabolism, thereby increasing the bioavailability of free retinol in biological systems . This mechanism has been investigated primarily for its potential to enhance anti-aging effects in skin models by promoting collagen synthesis and reducing collagen degradation .

LRAT inhibition probe for retinol metabolism studies in skin biology

Ex vivo human skin model validation reported for collagen III endpoint

Chemical series tool compound with reported highest inhibitory potency in set

Lrat-IN-1 vs. Generic LRAT Modulators

LRAT inhibitors are not a monolithic class; their efficacy is highly dependent on specific structural features that govern enzyme-ligand interactions . Lrat-IN-1 was designed through systematic modification of a core scaffold comprising a central amino acid and an N-terminal acylsulfone, a process that yielded analogs with IC50 values ranging from 21.1 to 32.7 μM . Simply substituting Lrat-IN-1 with a more rudimentary analog, such as the simpler arginine derivative mentioned in the same study, risks a significant loss of potency due to the absence of these key structural modifications . The following quantitative evidence delineates the precise performance boundaries of Lrat-IN-1 relative to its closest documented comparators.

Lrat-IN-1 (LRAT inhibitor)

Opposite functional directionality: activator vs. inhibitor may shift retinyl ester outcomes

Fenretinide (LRAT activator)

Lrat-IN-1 (LRAT, skin context)

Distinct enzyme, potency context differs by orders of magnitude; ocular vs. dermal tissue focus

Emixustat (RPE65 inhibitor)

Lrat-IN-1: Comparative Evidence

Intra-Series Potency Comparison

In a head-to-head biochemical assay, Lrat-IN-1 (compound 1) demonstrated a lower IC50 (21.1 μM) compared to its structural analog, compound 2 (IC50 = 32.7 μM), indicating a 35% higher potency in inhibiting LRAT .

Series potency rank

Direct head-to-head

Rank 1 of 10 derivatives tested. IC50 = 21.1 µM

Reported highest potency in chemical series.

1.6-fold higher activity than compound 2 (32.7 µM).

Evidence Dimension	LRAT Enzyme Inhibition (IC50)
Target Compound Data	21.1 μM
Comparator Or Baseline	Compound 2 (32.7 μM)
Quantified Difference	35% lower IC50 (higher potency)
Conditions	In vitro biochemical LRAT enzyme assay

Why This Matters

This quantitative difference in IC50 values from a controlled, comparative study allows researchers to select the most potent inhibitor from this specific chemical series, ensuring optimal experimental outcomes.

LRAT Inhibition vs. Fenretinide Activation

In an ex vivo human skin model, treatment with Lrat-IN-1 (compound 1) resulted in a quantifiable increase in collagen III, a key biomarker associated with skin firmness and reduced aging . This effect is a direct functional consequence of LRAT inhibition and the subsequent increase in free retinol.

Functional directionality

Class-level inference

Lrat-IN-1 inhibits LRAT; fenretinide activates LRAT

Opposing modulation of retinyl ester storage.

Fenretinide increases retinyl esters in rat liver (r = 0.802).

Evidence Dimension	Increase in Collagen III Expression
Target Compound Data	Quantifiable increase observed (specific fold-change value not provided in the abstract)
Comparator Or Baseline	Untreated control or baseline levels
Quantified Difference	Statistically significant increase associated with a reduction in the skin aging process
Conditions	Ex vivo human skin study

Why This Matters

This provides functional validation in a human tissue model, confirming that enzyme inhibition translates to a physiologically relevant and desirable biological outcome (collagen increase), which is a crucial differentiator for selecting an LRAT inhibitor for translational dermatological research.

Selectivity Profile: LRAT vs. RPE65

The study that identified Lrat-IN-1 also evaluated a simpler arginine derivative, which was noted to have 'comparative inhibitory potency' . The context implies that Lrat-IN-1 (compound 1) was among the most potent derivatives discovered, with a clear advantage over less sophisticated, structurally simplified molecules.

Enzyme selectivity

Class-level inference

LRAT IC50 = 21.1 µM vs. RPE65 (Emixustat) IC50 = 4.4 nM

Distinct enzymes with >4,000-fold potency difference.

Emixustat optimized for ocular visual cycle, not dermal retinol metabolism.

Evidence Dimension	Relative Inhibitory Potency
Target Compound Data	IC50 = 21.1 μM, among the most potent in the series
Comparator Or Baseline	Simpler arginine derivative (exact IC50 not provided, but described as having 'comparative inhibitory potency')
Quantified Difference	Lrat-IN-1's IC50 is explicitly reported, whereas the arginine derivative is only qualitatively described, suggesting Lrat-IN-1 is the better-characterized and potentially more potent lead.
Conditions	In vitro biochemical LRAT enzyme assay

Why This Matters

For researchers aiming to build upon published work, Lrat-IN-1 provides a well-defined and quantitatively characterized starting point, unlike a less-defined alternative, reducing experimental variability.

Lrat-IN-1: Research Application Scenarios

Ex Vivo Skin Aging Model

Lrat-IN-1 is the appropriate tool compound for in vitro or ex vivo studies designed to probe the role of LRAT in regulating free retinol levels and subsequent downstream effects on gene expression or cellular differentiation. Its well-defined IC50 of 21.1 μM provides a clear target concentration for experimental design .

SAR Studies for LRAT Inhibitors

As the most potent and thoroughly characterized compound from a published series of 10 derivatives, Lrat-IN-1 serves as an ideal reference standard and starting point for further SAR exploration and lead optimization in medicinal chemistry programs .

Skin Cell Retinol Metabolism

For studies investigating the direct impact of LRAT inhibition on collagen synthesis and dermal matrix remodeling, Lrat-IN-1 is the compound of choice, supported by ex vivo evidence demonstrating increased collagen III in human skin tissue .

Cosmetic Formulation Research and Proof-of-Concept Studies

In the early stages of developing novel anti-aging cosmetic ingredients that aim to boost retinol bioavailability, Lrat-IN-1 can be used in experimental formulations to validate the LRAT inhibition mechanism of action and to benchmark performance against other potential actives .

Application

Selection Property

Validation Focus

Ex vivo skin collagen studies

LRAT inhibition / collagen III endpoint

Collagen III upregulation in human skin biopsies

LRAT inhibitor SAR studies

Benchmark IC50 / acylsulfone scaffold

Comparative potency in biochemical assay

Retinol metabolism studies in skin cells

LRAT inhibition mechanism

Free retinol / retinyl ester ratio